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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552 Get Quote

Essential Safety and Handling Guide for 7-
Methyl-4-octanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-
Methyl-4-octanone. Given the limited specific toxicological data for this compound, this

guidance incorporates safety protocols for structurally similar flammable ketones, ensuring a

cautious and proactive approach to laboratory safety.

Hazard Assessment and Physical Properties
While a comprehensive GHS classification for 7-Methyl-4-octanone is not readily available, its

known physical properties, particularly its flashpoint, classify it as a flammable liquid. For a

more complete hazard profile, data for the structural analog, 2-octanone, is provided as a

conservative estimate of potential hazards.

Table 1: Physical and Chemical Properties of 7-Methyl-4-octanone
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Property Value

CAS Number 20809-46-5

Molecular Formula C₉H₁₈O

Molecular Weight 142.24 g/mol

Boiling Point 178.0 °C @ 760.00 mm Hg

Flash Point 57.60 °C (136.0 °F) (Tag Closed Cup)

Vapor Pressure 0.913 mmHg @ 25.0 °C (estimated)

Water Solubility 457.7 mg/L @ 25 °C (estimated)

Table 2: Hazard Profile of 2-Octanone (Structural Analog)

Hazard Classification GHS Category

Flammable Liquids Category 3

Acute Toxicity, Dermal Category 4

Serious Eye Irritation Category 2A[1]

Hazardous to the Aquatic Environment, Long-

term Hazard
Category 3

Table 3: Toxicological Data of 2-Octanone (Structural Analog)

Endpoint Value Species

LD50, Oral 3,089 mg/kg Rat[2]

LD50, Dermal 1,337 mg/kg Rabbit[2]

LC50, Inhalation > 2,132 ppm / 6hr Rat[3]
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A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling 7-Methyl-4-octanone. The following table outlines the recommended PPE.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

potential absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1]

To protect eyes from splashes

and vapors.

Skin and Body

Laboratory coat. Flame-

retardant and antistatic

protective clothing should be

considered for larger

quantities.

To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if ventilation

is inadequate or for spill

response.

To prevent inhalation of

vapors.

Operational and Handling Plan
Adherence to a strict operational plan is critical for the safe handling of 7-Methyl-4-octanone.

Engineering Controls
Ventilation: All handling procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

No smoking.
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Grounding: Ground and bond containers and receiving equipment to prevent static discharge

during transfers.

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] Use only

non-sparking tools.[1]

Safe Handling Practices
Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Emergency Procedures
A clear and concise emergency plan is mandatory for any laboratory working with flammable

liquids.

Spill Response
Small Spills:

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Large Spills:

Evacuate the area immediately.
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Alert others in the vicinity.

Contact the institution's emergency response team.

If safe to do so, contain the spill to prevent it from spreading.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water

for at least 15 minutes.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 7-Methyl-4-octanone and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect waste 7-Methyl-4-octanone and contaminated materials in a

dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Flammable

Liquid," and list the chemical name "7-Methyl-4-octanone."

Storage: Store waste containers in a designated, well-ventilated, and cool area away from

ignition sources and incompatible materials.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not pour down the drain.
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Workflow Diagrams
The following diagrams illustrate the standard workflows for handling and disposal of 7-Methyl-
4-octanone.
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Caption: Standard Operating Procedure for Handling 7-Methyl-4-octanone.
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Caption: Chemical Waste Disposal Workflow for 7-Methyl-4-octanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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